Cas no 2648915-77-7 ((2S)-2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

• Product Name: (2S)-2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• CAS No: 2648915-77-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5762583
• PubChem ID: 165584812
• Update Time: 2025-07-16

(2S)-2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648915-77-7
• (2S)-2-[2-(cyclopropylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
• EN300-1525525
• (2S)-2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-3-12-25(27(32)33)30-26(31)19(15-18-13-14-18)16-29-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24-25H,2-3,12-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t19?,25-/m0/s1
• InChI Key： LDPRPVWWJMHSNO-BIAFCPFJSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CC1)N[C@H](C(=O)O)CCCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

Research Brief on (2S)-2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS: 2648915-77-7)

The compound (2S)-2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS: 2648915-77-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly useful in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Researchers have successfully employed this compound in the synthesis of novel peptide derivatives, demonstrating its versatility and efficiency in constructing complex molecular architectures.

In addition to its synthetic utility, (2S)-2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid has shown promising biological activity in preliminary assays. Studies have indicated that derivatives of this compound exhibit moderate to high affinity for specific protein targets, suggesting potential applications in the development of enzyme inhibitors or receptor modulators. Further investigations are underway to elucidate the precise mechanisms of action and optimize the pharmacological properties of these derivatives.

The stability and solubility of (2S)-2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid have also been subjects of recent research. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its quality for use in pharmaceutical applications. These studies have confirmed the compound's robustness under various conditions, making it a reliable candidate for further development.

Looking ahead, the potential therapeutic applications of (2S)-2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid and its derivatives are vast. Ongoing research is exploring its use in targeting diseases such as cancer, inflammatory disorders, and infectious diseases. The compound's unique structural features and biological activity make it a promising scaffold for the design of next-generation therapeutics. Future studies will likely focus on optimizing its pharmacokinetic and pharmacodynamic properties to enhance its clinical potential.

In conclusion, (2S)-2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS: 2648915-77-7) represents a valuable tool in chemical biology and medicinal chemistry. Its synthetic utility, biological activity, and potential therapeutic applications underscore its importance in current research efforts. As the field continues to evolve, this compound is expected to play a pivotal role in the discovery and development of novel drugs.